N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(3-(4-fluorobenzoyl)-6-methyl-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(4-fluorobenzoyl)-6-methyl-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C27H21FN2O5/c1-16-2-8-22-20(12-16)27(33)21(26(32)17-3-5-18(28)6-4-17)14-30(22)15-25(31)29-19-7-9-23-24(13-19)35-11-10-34-23/h2-9,12-14H,10-11,15H2,1H3,(H,29,31)
• InChI Key: FVNCBNSWODJPRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)F)CC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C27H21FN2O5
• Molecular Weight: 472.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(3-(4-fluorobenzoyl)-6-methyl-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H21FN2O5 and its molecular weight is 472.472. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

The chemical compound , although not directly identified in the searched literature, is related to a class of compounds that include quinoline and benzodiazepine derivatives, which have been extensively studied for their diverse biological activities. The synthesis of similar compounds involves complex chemical reactions that offer insights into the structural-functional relationships critical for their biological efficacy. For instance, novel synthesis methods have been developed for benzyl-4(3H)quinazolinone analogues, demonstrating significant antitumor activity through broad-spectrum efficacy and molecular docking studies to identify potential biological targets (Ibrahim A. Al-Suwaidan et al., 2016).

Biological Activities and Potential Therapeutic Applications

Research on compounds with structural similarities to N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(3-(4-fluorobenzoyl)-6-methyl-4-oxoquinolin-1(4H)-yl)acetamide often focuses on their biological activities, particularly in the context of anticancer and antimicrobial properties. Synthesized derivatives of quinazoline and related structures have shown promising antitumor and antimicrobial activities. For instance, 3-benzyl-substituted-4(3H)-quinazolinones exhibited broad-spectrum antitumor activity, with certain compounds showing selective activities towards specific cancer cell lines, underscoring their potential as targeted cancer therapies (Ibrahim A. Al-Suwaidan et al., 2016).

Mechanisms of Action and Molecular Docking Studies

The mechanisms underlying the biological effects of these compounds are of significant interest, with molecular docking studies playing a crucial role in understanding their interactions with biological targets. For example, the antitumor activity of benzyl-4(3H)quinazolinone analogues is partly elucidated through molecular docking, revealing their potential interaction with enzymes or receptors critical in cancer progression (Ibrahim A. Al-Suwaidan et al., 2016). These studies provide a foundation for the development of new therapeutic agents based on structural modifications to enhance efficacy and selectivity.